Cas no 1804179-29-0 (1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one)

• Product Name: 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one
• CAS No: 1804179-29-0
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 4972898
• Update Time: 2025-06-08

1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C10H10BrFO/c1-2-10(13)8-4-3-7(6-12)5-9(8)11/h3-5H,2,6H2,1H3
• InChI Key： SMIOHYAEKVTNQE-UHFFFAOYSA-N
• SMILES： BrC1C=C(CF)C=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one

1-(2-Bromo-4-(Fluoromethyl)phenyl)propan-1-one (CAS No. 1804179-29-0): A Comprehensive Overview

1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one (CAS No. 1804179-29-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and fluoromethyl functionalities, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one consists of a substituted phenyl ring with a bromine atom at the 2-position and a fluoromethyl group at the 4-position, attached to a propanone moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an intriguing subject for detailed investigation.

Recent studies have highlighted the potential of 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in metabolic pathways. This property suggests its potential as a lead compound for the development of new therapeutic agents targeting metabolic disorders.

In addition to its enzymatic inhibition properties, 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one has been explored for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways. The mechanism of action involves the modulation of protein kinases and other cellular targets, which are critical for cell survival and proliferation. These findings have opened up new avenues for the development of targeted cancer therapies.

The synthetic accessibility of 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one is another factor contributing to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One notable method involves the reaction of 2-bromo-4-fluorobenzaldehyde with methylmagnesium bromide followed by oxidation to form the desired ketone. This synthetic strategy provides a robust and efficient pathway for large-scale production, facilitating further preclinical and clinical investigations.

In preclinical studies, 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one has shown promising results in animal models of various diseases. For example, it has been evaluated for its efficacy in reducing tumor growth and improving survival rates in murine models of cancer. These studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of the compound, paving the way for its advancement into clinical trials.

The safety profile of 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one is also an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its safety profile in humans.

Beyond its potential as a therapeutic agent, 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one has also found applications in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological processes and pathways. For instance, it has been used to study enzyme inhibition mechanisms and to identify novel protein targets involved in disease pathogenesis.

In conclusion, 1-(2-Bromo-4-(fluoromethyl)phenyl)propan-1-one (CAS No. 1804179-29-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a promising candidate for the development of new therapeutic agents targeting metabolic disorders and cancer. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.